Cas no 2287290-04-2 (4-(7-bromo-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione)

• Product Name: 4-(7-bromo-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione
• CAS No: 2287290-04-2
• MF: C₁₁H₁₂BrN₃O₂S
• MW: 330.200880050659
• CID: 5996404
• PubChem ID: 165797513
• Update Time: 2025-10-28

4-(7-bromo-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-(7-bromo-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione
• EN300-6749597
• 2287290-04-2

• Inchi： 1S/C11H12BrN3O2S/c12-9-2-1-3-10-11(9)15(14-13-10)8-4-6-18(16,17)7-5-8/h1-3,8H,4-7H2
• InChI Key： OSRAYKXSDAZVQV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N(C1CCS(CC1)(=O)=O)N=N2

Computed Properties

• Exact Mass: 328.98336g/mol
• Monoisotopic Mass: 328.98336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.2Ų

Additional information on 4-(7-bromo-1H-1,2,3-benzotriazol-1-yl)-1lambda6-thiane-1,1-dione

4-(7-Bromo-1H-1,2,3-Benzotriazol-1-yl)-1λ6-Thiane-1,1-Dione: A Comprehensive Overview

The compound 4-(7-bromo-1H-1,2,3-benzotriazol-1-yl)-1λ6-thiane-1,1-dione, identified by the CAS registry number 2287290-04-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems and functional materials.

The molecular structure of 4-(7-bromo-1H-1,2,3-benzotriazol-1-yl)-1λ6-thiane-1,1-dione is characterized by a benzotriazole ring fused with a thiane dione moiety. The benzotriazole group is known for its aromatic stability and ability to coordinate with metal ions, making it a valuable component in corrosion inhibition and catalysis. The thiane dione group introduces additional functionality, including potential redox activity and electronic conjugation effects.

Recent studies have explored the electronic properties of this compound using computational chemistry methods such as density functional theory (DFT). These studies reveal that the compound exhibits a high degree of conjugation across its molecular framework, which could be advantageous in applications such as organic electronics and photovoltaics. The bromine substituent at the 7-position of the benzotriazole ring further enhances the compound's electronic versatility by introducing electron-withdrawing effects.

In terms of synthesis, researchers have developed efficient routes to prepare 4-(7-bromo-1H-1,2,3-benzotriazol-1-yl)-1λ6-thiane-1,1-dione. These methods typically involve multi-step reactions starting from readily available starting materials such as benzotriazole derivatives and thiol compounds. The optimization of reaction conditions has led to improved yields and higher purity levels of the final product.

Applications of this compound are diverse and include its use as a ligand in coordination chemistry. The ability of the benzotriazole group to bind to metal ions makes it a promising candidate for constructing metalloorganic frameworks (MOFs) and catalysts for various industrial processes. Additionally, the thiane dione moiety may contribute to redox cycling in electrochemical systems, opening avenues for its use in energy storage devices such as batteries and supercapacitors.

Environmental considerations are also a focus of recent research on 4-(7-bromo-1H-1,2,3-benzotriazol-1-yl)-1λ6-thiane. Studies have examined its biodegradability and toxicity profiles under different environmental conditions. Results indicate that while the compound exhibits moderate persistence in aqueous environments, it does not pose significant acute toxicity risks to aquatic organisms at environmentally relevant concentrations.

In conclusion, 4-(7-bromo-1H-benzotriazol-thiane-dione) represents a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in areas ranging from materials science to environmental chemistry.